Cas no 2228911-72-4 (2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one)

• Product Name: 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one
• CAS No: 2228911-72-4
• MF: C₉H₇F₄NO
• MW: 221.151596307755
• CID: 6077822
• PubChem ID: 165617648
• Update Time: 2025-06-15

2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one
• 2228911-72-4
• EN300-1815309

• Inchi： 1S/C9H7F4NO/c1-3(14)9(15)4-2-5(10)7(12)8(13)6(4)11/h2-3H,14H2,1H3
• InChI Key： CBPDTSQAQFMZJF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(C(C)N)=O)F)F)F

Computed Properties

• Exact Mass: 221.04637650g/mol
• Monoisotopic Mass: 221.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one

Professional Introduction to 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one (CAS No. 2228911-72-4)

2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228911-72-4, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. Its unique structural features, characterized by a combination of an amino group and a tetrafluorophenyl moiety, make it a promising candidate for various biochemical applications. This introduction delves into the compound's chemical properties, potential applications in drug discovery, and its relevance to contemporary research.

The molecular structure of 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one consists of a propanone backbone substituted with a fluorinated phenyl ring at the alpha position and an amino group at the terminal carbon. The presence of four fluorine atoms in the phenyl ring imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making this compound particularly interesting for medicinal chemistry applications.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The fluorine atoms in 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one can influence the compound's solubility, metabolic pathways, and interactions with biological targets. This has led to its exploration as a building block in the synthesis of novel therapeutic agents. For instance, fluorinated aromatic compounds have been shown to exhibit potent activity against various diseases, including cancer and infectious disorders.

One of the most compelling aspects of 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one is its potential role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating fluorine atoms into kinase inhibitors, researchers can enhance binding affinity and reduce off-target effects. The tetrafluorophenyl group in this compound may facilitate interactions with specific residues on the kinase active site, leading to more effective inhibition.

Moreover, the amino group in 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one provides a versatile handle for further chemical modifications. This allows chemists to derivatize the compound into more complex molecules with tailored biological activities. For example, coupling this compound with heterocyclic scaffolds could yield novel scaffolds with enhanced bioavailability and target specificity. Such modifications are essential for optimizing drug candidates for clinical use.

Recent studies have also highlighted the importance of fluorinated compounds in antibiotic development. The structural rigidity provided by the tetrafluorophenyl ring can improve interactions with bacterial enzymes, leading to more potent antimicrobial agents. Additionally, fluorine atoms can enhance metabolic stability by resisting hydrolysis under physiological conditions. This makes 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one a valuable precursor in the synthesis of next-generation antibiotics.

The synthesis of 2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and functional group transformations. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to introduce fluorine atoms efficiently. The choice of synthetic methodology depends on factors such as cost-effectiveness and scalability.

In conclusion,2-amino-1-(2,3,4,5-tetrafluorophenyl)propan-1-one (CAS No. 2228911-72-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated compounds,2-amino-1-(2，3，4，5-tetrafluorophenyl)propan - 1 - one is likely to play an increasingly important role in drug discovery and development.